Cas no 25381-39-9 (4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one)

4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one structure
25381-39-9 structure
Product Name:4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one
CAS No:25381-39-9
MF:C7H4ClN3O
MW:181.579159736633
CID:1109860
PubChem ID:12224484
Update Time:2025-04-20

4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-Pyrido[3,4-d]pyridazin-1(2H)-one
    • 4-chloropyrido[3,4-d]pyridazin-1(2H)-one
    • 25381-39-9
    • SCHEMBL25254434
    • DB-412641
    • Inchi: 1S/C7H4ClN3O/c8-6-5-3-9-2-1-4(5)7(12)11-10-6/h1-3H,(H,11,12)
    • InChI Key: NTQRIAVJUVGLKV-UHFFFAOYSA-N
    • SMILES: ClC1C2C=NC=CC=2C(NN=1)=O

Computed Properties

  • Exact Mass: 181.0042895g/mol
  • Monoisotopic Mass: 181.0042895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54.4Ų
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